Ethyl 3-(5-bromopyridin-3-yl)-3-oxopropanoate
Overview
Description
Ethyl 3-(5-bromopyridin-3-yl)-3-oxopropanoate is a useful research compound. Its molecular formula is C10H10BrNO3 and its molecular weight is 272.09 g/mol. The purity is usually 95%.
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Scientific Research Applications
Bioanalytical Method Development
Ethyl 3-(2-(4-fluorophenyl)amino)-4-phenylthiazo)-5-yl)-3-oxopropanoate, a variant of Ethyl 3-(5-bromopyridin-3-yl)-3-oxopropanoate, demonstrates potent acetylcholinesterase inhibition properties. Research has led to the development of a rapid and selective RP-HPLC bioanalytical method for quantitative measurement of this molecule. This method adheres to the USFDA bioanalytical method validation guideline and has been applied in determining the stability of the molecule in human plasma, finding it to be stable with more than 90% remaining even after 120 minutes of incubation (Nemani, Shard, & Sengupta, 2018).
Synthetic Chemistry Applications
In synthetic chemistry, this compound has diverse applications. It is used in the oxidative dehydrobromination of 3-(α-bromobenzyl)quinoxalin-2(1H)-ones, leading to the formation of quinoxalyl aryl ketones (Gorbunova & Mamedov, 2006). Additionally, it acts as an alkylating agent, useful for 3-substitution of indoles under mild conditions and reacts with bases to give ethyl 2-nitrosopropenoate, an electron-deficient heterodiene (Gilchrist, 2001).
Pharmaceutical Research
In pharmaceutical research, this compound derivatives are investigated for potential medical applications. For instance, the compound has been characterized in polymorphic forms, using spectroscopic and diffractometric techniques, to understand its properties better for pharmaceutical use (Vogt et al., 2013).
Mechanism of Action
The mechanism of action of such a compound would depend on its specific chemical structure and the context in which it is used. For instance, if used as a pharmaceutical, it would likely interact with biological receptors or enzymes.
Safety and Hazards
Properties
IUPAC Name |
ethyl 3-(5-bromopyridin-3-yl)-3-oxopropanoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10BrNO3/c1-2-15-10(14)4-9(13)7-3-8(11)6-12-5-7/h3,5-6H,2,4H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IXNOPBDYHDTNDI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CC(=O)C1=CC(=CN=C1)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10BrNO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70376704 |
Source
|
| Record name | ethyl 3-(5-bromopyridin-3-yl)-3-oxopropanoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70376704 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
272.09 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
883107-60-6 |
Source
|
| Record name | ethyl 3-(5-bromopyridin-3-yl)-3-oxopropanoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70376704 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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